1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3,4-dimethoxyphenethyl)piperidine-3-carboxamide

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H28N6O3/c1-31-19-7-6-17(15-20(19)32-2)10-12-24-23(30)18-5-3-13-28(16-18)21-8-9-22(27-26-21)29-14-4-11-25-29/h4,6-9,11,14-15,18H,3,5,10,12-13,16H2,1-2H3,(H,24,30)
• InChI Key: IRZOMYLHIWDTHH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=O)C2CCCN(C2)C3=NN=C(C=C3)N4C=CC=N4)OC
• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(3,4-dimethoxyphenethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H28N6O3 and its molecular weight is 436.516. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Substituted Pyrazolo[4,3-c]pyridine-3-ols : Research by Karthikeyan, Vijayakumar, and Sarveswari (2014) focuses on the synthesis of novel fused heterobicycles, including pyrazolo[4,3-c]pyridine-3-ols, from 4-oxo-N, 2, 6-triphenyl piperidine-3-carboxamides. This study demonstrates the potential of these compounds in developing new pharmacologically active agents (Karthikeyan, Vijayakumar, & Sarveswari, 2014).

• Molecular Interaction with CB1 Cannabinoid Receptor : Shim et al. (2002) investigated the molecular interaction of a structurally similar antagonist with the CB1 cannabinoid receptor, highlighting the importance of conformational analysis and molecular docking in understanding receptor-ligand interactions. This research could be foundational for designing receptor-specific drugs (Shim et al., 2002).

Biological Applications and Potential Therapeutic Targets

• Antimycobacterial Agents : Srinivasarao et al. (2020) focused on the design, synthesis, and evaluation of novel benzamide derivatives, including pyrazine-2-carbonyl piperazine/homopiperazine-1-yl pyridin-3-yl, for their anti-tubercular activity against Mycobacterium tuberculosis. This work underscores the quest for new anti-tubercular agents with significant activity and low toxicity to human cells (Srinivasarao et al., 2020).

• Design and Synthesis of Imidazo[1,2-a]pyridine-3-carboxamide Derivatives : Lv et al. (2017) reported on the design and synthesis of novel imidazo[1,2-a]pyridine-3-carboxamides with significant antimycobacterial activity. This study exemplifies the ongoing efforts to identify new therapeutic molecules against drug-sensitive and resistant strains of MTB, offering insights into the potential applications of pyrazol-1-yl derivatives in antimicrobial therapy (Lv et al., 2017).